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Compound of Interest

Compound Name: 1-Chlorocyclohexene

Cat. No.: B1361362

This in-depth technical guide provides comprehensive safety and handling information for 1-
Chlorocyclohexene, intended for researchers, scientists, and drug development
professionals. The following sections detail the substance's properties, hazards, handling
procedures, and emergency protocols.

Chemical Identification and Properties

1-Chlorocyclohexene is a halogenated hydrocarbon used in synthetic organic chemistry.[1] Its
identification and key physical and chemical properties are summarized below.

Table 1.1: Chemical Identifiers for 1-Chlorocyclohexene

Identifier Value
IUPAC Name 1-chlorocyclohexene[2]
1-Chlorocyclohex-1-ene, Cyclohexene, 1-chloro-
Synonyms
[2]
CAS Number 930-66-5[2][3]
Molecular Formula CeHoCI[1][2][3]

| Molecular Weight | 116.59 g/mol [2] |

Table 1.2: Physical and Chemical Properties of 1-Chlorocyclohexene
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Property Value Source(s)
Physical State Liquid at room [1]
temperature
Appearance Clear, colorless liquid [1]
Boiling Point 142.7°C at 760 mmHg [4]
Melting Point -45.0°C [1]
Density 1.02 g/cm3 [4]
Flash Point 35.9°C [4]
Water Solubility Very low [1]

| Organic Solvent Solubility | Soluble in alcohols, ethers, and aromatic hydrocarbons |[1] |

Hazard Identification and Classification

1-Chlorocyclohexene is classified as a hazardous substance. The primary hazards include
flammability and irritation to the skin, eyes, and respiratory system.[2]

Table 2.1: GHS Hazard Classification for 1-Chlorocyclohexene

Hazard Class Hazard Statement Signal Word
Flammable Liquids H226: Flammable liquid .
Warning

(Category 3) and vapor

Acute Toxicity, Oral (Category ) ]

2) H302: Harmful if swallowed Warning

Skin Corrosion/Irritation o ]

H315: Causes skin irritation Warning

(Category 2)

Serious Eye Damage/Eye H319: Causes serious eye )
o o Warning

Irritation (Category 2) irritation

Specific Target Organ Toxicity, H335: May cause respiratory Warni
arnin
Single Exposure (Category 3) irritation g
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Source:[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety in
the laboratory.

Handling Protocols

o Engineering Controls: All work with 1-Chlorocyclohexene should be conducted in a certified
chemical fume hood to ensure adequate ventilation.[5] Eyewash stations and safety showers
must be readily accessible.[5]

e Personal Protective Equipment: Wear appropriate PPE as detailed in Section 4.

e Procedural Guidelines:

[e]

Avoid contact with skin, eyes, and clothing.[6]

o Avoid inhalation of vapor or mist.[7][8]

o Keep away from sources of ignition such as heat, sparks, and open flames.[7]

o Use only non-sparking tools and explosion-proof equipment.[9]

o Take precautionary measures against static discharge by grounding and bonding
containers and receiving equipment.[7]

o Keep containers tightly closed when not in use.

o Wash hands thoroughly after handling.[9]
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Diagram 1: Safe Handling Workflow for 1-Chlorocyclohexene
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Diagram 1: Safe Handling Workflow
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Storage Requirements

o Store in a dry, cool, and well-ventilated area.[10][11]
o Keep containers tightly closed and sealed.[7]
o Store away from heat, direct sunlight, and sources of ignition.[10][11]

o Keep separated from incompatible materials such as strong oxidizing agents and strong
bases.[11]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are essential to prevent exposure.

o Engineering Controls: A properly functioning chemical fume hood is the primary engineering
control to minimize inhalation exposure.[5]

o Personal Protective Equipment: The selection of PPE is crucial for protecting personnel from
the hazards of 1-Chlorocyclohexene.

Table 4.1: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Chemical splash goggles.
[5] A face shield is

] . Protects against serious
Eye/Face recommended if there is a

. ) eye irritation (H319).[2]
high potential for

splashing.[5]

Chemical-resistant gloves

(e.g., nitrile, neoprene).[5] A Prevents skin contact and
flame-resistant lab coat should irritation (H315).[2][8]

be worn and fully buttoned.[5]

Skin
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| Respiratory | Work should be performed in a fume hood.[5] If engineering controls are
insufficient, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5][12] |
Prevents respiratory tract irritation (H335).[2] |

Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures

Immediate action is required in case of exposure.

Table 5.1: First Aid Protocols for 1-Chlorocyclohexene Exposure

Exposure Route Protocol

Move the exposed person to fresh air
_ immediately. If breathing has stopped,
Inhalation e s
perform artificial respiration. Seek prompt

medical attention.[12][13]

Immediately remove all contaminated clothing.
Flush the affected skin with large amounts of

Skin Contact soap and water for at least 15 minutes. Get
medical attention if irritation develops or
persists.[11][14]

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Get medical
attention immediately.[11][13][14]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, have
them drink plenty of water. Seek immediate medical attention.[7][11] |

Fire Fighting Measures
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» Hazards: 1-Chlorocyclohexene is a flammable liquid and vapor.[2] Vapors are heavier than
air and can travel to a source of ignition and flash back.[11] Containers may explode when
heated.[11][14] Combustion produces toxic and irritating gases, including hydrogen chloride
and carbon oxides.[7][11]

e Extinguishing Media:

o Suitable: Use dry chemical, carbon dioxide (CO2z), water spray, or alcohol-resistant foam.
[71[14]

o Unsuitable: A direct water jet may not be effective and could spread the fire.[7]

 Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[7][8]
[11] Use water spray to cool fire-exposed containers.[8][14]

Accidental Release Measures

o Personal Precautions: Immediately remove all sources of ignition.[8] Evacuate unnecessary
personnel from the area.[8] Ensure adequate ventilation. Wear appropriate PPE as
described in Section 4. Avoid breathing vapors.[8]

o Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[7]

[8]
e Containment and Cleanup Protocol:

o For small spills, absorb the liquid with an inert, non-combustible material such as dry sand
or earth.[14]

o Use non-sparking tools for cleanup.[14]

o Collect the absorbed material and place it into a suitable, sealed, and labeled container for
hazardous waste disposal.[9][14]

o Clean the spill area thoroughly.
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Diagram 2: Accidental Spill Response Workflow
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Diagram 2: Accidental Spill Response Workflow
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Stability and Reactivity

¢ Reactivity: The chlorine atom influences the compound's reactivity, making it a versatile
intermediate in reactions like nucleophilic substitutions and eliminations.[1]

o Chemical Stability: The substance is stable under recommended storage conditions.[9]
» Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition.[11]
e Incompatible Materials: Incompatible with strong oxidizing agents and strong bases.[11]

e Hazardous Decomposition Products: Thermal decomposition can produce hazardous gases,
including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[11]

Toxicological Information

e Acute Effects: 1-Chlorocyclohexene is harmful if swallowed.[2]

e Irritation: It is known to cause serious eye irritation, skin irritation, and respiratory tract
irritation.[2]

o Quantitative Data: Specific quantitative toxicological data such as LD50 or LC50 values for
1-Chlorocyclohexene are not readily available in the provided search results.

Disposal Considerations

o Waste Disposal: Disposal of 1-Chlorocyclohexene and any contaminated materials must be
handled as hazardous waste.[9] Dispose of contents and containers in accordance with all
local, regional, national, and international regulations.

e Procedure: Waste should be sent to a licensed disposal company.[7] Do not mix with other
waste.[7] Handle uncleaned containers as you would the product itself.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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